Cas no 1730-92-3 ((3S)-3-methylpentanoic acid)

(3S)-3-methylpentanoic acid structure

Product Name:(3S)-3-methylpentanoic acid

CAS No:1730-92-3

Molecular Formula:C₆H₁₂O₂

Molecular Weight:116.1583

MDL:MFCD02262177

CID:41895

PubChem ID:642230

(3S)-3-methylpentanoic acid Properties

Names and Identifiers

- (S)-3-Methylpentanoic acid
- (S)-(+)-3-Methylpentanoic acid
- (S)-3-methyl-pentanoic acid
- 3-METHYL-PENTANOIC ACID
- (3S)-methyl valeric acid
- (3S)-methylpentanoic acid
- (S)-(+)-3-Methylpentansaeure
- (S)-(+)-3-methylvaleric acid
- AC1LD4KA
- ACT09115
- CTK4D4502
- PubChem11273
- Pentanoicacid, 3-methyl-, (S)-
- Valeric acid, 3-methyl-, (S)-(+)- (8CI)
- (+)-3-Methylpentanoic acid
- (+)-3-Methylvaleric acid
- (S)-(+)-3-Methylvalericacid
- (S)-3-Methylvaleric acid
- (S)-3-Methyl-pentanoic
- (S)-Methylvaleric acid
- (3S)-3-methylpentanoic acid
- (S)-(+)-3-Methylpentanoicacid
- (S)-2-methylbutylcarboxylic acid
- IGIDLTISMCAULB-YFKPBYRVSA-N
- (S)-3-METHYL-PENTANOICACID
- Pentanoic acid,3-methyl-, (3S)-
- 4847AJ
- FCH846085
- RP19230
- BC676870
- AS-3
- SCHEMBL3649498
- (S)-3-MethylvalericAcid
- MFCD02262177
- CS-W002937
- (S)-3-methyl-pentanoic acid, AldrichCPR
- 3methyl_pentanoic_acid
- DTXSID20348996
- (S)-3-methylpentanoic acid;(S)-3-METHYL-PENTANOIC ACID
- AKOS015994988
- AS-38067
- J-502320
- A21958
- 1730-92-3
- (S)-3-Methyl-pentanoic acid
- AKOS006280260
- DB-007995
- (S)-3-Methylvaleric Acid
- (S)-3-METHYL-PENTANOIC ACID
- (S)-(+)-3-METHYLPENTANOIC ACID
- +Expand
- MDL： MFCD02262177
- InChIKey： IGIDLTISMCAULB-YFKPBYRVSA-N
- Inchi： 1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)/t5-/m0/s1
- SMILES： O([H])C(C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 116.083729621g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 116.083729621g/mol
Heavy Atom Count: 8
Complexity: 78.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 37.3

Experimental Properties

Boiling Point: 199℃ at 760 mmHg
Color/Form: Colorless to Yellow Liquid

(3S)-3-methylpentanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007CFN-1g	(S)-3-Methylpentanoic acid	1730-92-3	97%	1g	$43.00	2024-06-19
A2B Chem LLC	AD41907-1g	(S)-3-Methyl-pentanoic acid	1730-92-3	97%	1g	$39.00	2024-04-20
Aaron	AR007CNZ-100mg	(S)-3-Methylpentanoic acid	1730-92-3	98%	100mg	$19.00
abcr	AB503635-1 g	(S)-3-Methyl-pentanoic acid, min. 95%; .	1730-92-3		1g	€165.00	2023-06-15
Ambeed	A539598-250mg	(S)-3-Methylvaleric Acid	1730-92-3	97%	250mg	$44.0	2024-07-21
Apollo Scientific	OR965509-1g	(S)-3-Methyl-pentanoic acid	1730-92-3	97%	1g	£79.00	2024-07-20
AstaTech	63956-1/G	(S)-3-METHYL-PENTANOIC ACID	1730-92-3	97%	1g	$69	2023-09-16
Chemenu	CM109715-25g	(S)-3-Methylpentanoic acid	1730-92-3	95%	25g	$***	2023-03-30
eNovation Chemicals LLC	D910517-1g	(S)-3-Methylvaleric Acid	1730-92-3	>95%	1g	$130	2022-09-07
TRC	M222570-50mg	(S)-3-Methyl-pentanoic Acid	1730-92-3		50mg	$ 50.00	2022-06-04

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1730-92-3 ((3S)-3-methylpentanoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1730-92-3)(3S)-3-methylpentanoic acid

Purity:99%

Quantity:25g

Price($):566.0